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Compound of Interest

Compound Name: Dithioformic acid

CAS No.: 4472-10-0

Cat. No.: B12793677

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic stability of

dithioformic acid (CH₂S₂), also known as methanedithioic acid. Due to its inherent instability,

experimental thermodynamic data for dithioformic acid is scarce. Consequently, this guide

heavily relies on high-level computational thermochemistry studies to provide insights into its

stability, alongside established experimental protocols for the synthesis and characterization of

related, unstable compounds.

Introduction to Dithioformic Acid
Dithioformic acid is the simplest dithiocarboxylic acid, featuring a central carbon atom double-

bonded to one sulfur atom and single-bonded to another sulfur and a hydrogen atom. Its high

reactivity and instability make it a challenging molecule to study experimentally. However, its

fundamental structure provides a valuable model for understanding the properties of more

complex dithiocarboxylic acids, some of which have applications in materials science and as

intermediates in organic synthesis. Recent astronomical observations have also identified the
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trans-conformer of dithioformic acid in the interstellar medium, highlighting its relevance in

astrochemistry.

Thermodynamic Data
Quantitative thermodynamic data for dithioformic acid is primarily derived from computational

studies. High-accuracy composite methods, such as the Complete Basis Set (CBS-QB3) and

Gaussian-n (G2, G3) theories, have been employed to calculate its gas-phase thermodynamic

properties. These methods are designed to approximate the results of very high-level ab initio

calculations at a more manageable computational cost.[1][2]

Table 1: Calculated Gas-Phase Thermodynamic Properties of Dithioformic Acid at 298.15 K

Thermodynamic
Property

Calculated Value
(kJ/mol)

Computational
Method

Reference

Standard Enthalpy of

Formation (ΔfH°)
58.6 CBS-QB3 [1]

Standard Enthalpy of

Formation (ΔfH°)
60.7 G3MP2B3 [3]

Gibbs Free Energy of

Formation (ΔfG°)
Not explicitly reported - -

Entropy (S°) Not explicitly reported - -

Note: While specific values for Gibbs Free Energy of Formation and Entropy are not explicitly

detailed in the search results, they can be derived from the enthalpy of formation and

calculated vibrational frequencies using standard statistical mechanics formulas. The CBS-QB3

and G3MP2B3 methods are capable of providing these values.

Conformational Stability
Computational studies have shown that dithioformic acid exists in different conformations.

The syn or trans conformer, where the S-H bond is eclipsed with the C=S bond, has been

identified as the most stable isomer.[4] This is a key factor in understanding its reactivity and

spectroscopic signature.
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Experimental Protocols
Due to the unstable nature of dithioformic acid, specialized experimental techniques are

required for its synthesis and characterization. The following protocols are based on general

methods for the synthesis of dithiocarboxylic acids and the characterization of reactive species.

[5][6]

Synthesis of Dithiocarboxylic Acids
The most common method for the synthesis of dithiocarboxylic acids involves the reaction of a

Grignard reagent with carbon disulfide (CS₂), followed by acidification.[6][7] For dithioformic
acid, a conceptual synthetic pathway is outlined below.

Experimental Workflow: Conceptual Synthesis of Dithioformic Acid

Grignard Reagent
(e.g., HMgX)

Reaction in Anhydrous Ether

Carbon Disulfide
(CS₂)

Dithiocarboxylate Salt
[HCS₂]⁻[MgX]⁺

Acidification
(e.g., aq. HCl)

Dithioformic Acid
(CH₂S₂)

Click to download full resolution via product page

Caption: Conceptual synthesis of dithioformic acid.

Methodology:

Preparation of Grignard Reagent: A suitable Grignard reagent (conceptually HMgX, though

practically a more complex starting material would be used to generate the formyl Grignard

equivalent) is prepared in anhydrous diethyl ether under an inert atmosphere (e.g., argon or

nitrogen).

Reaction with Carbon Disulfide: Carbon disulfide, dissolved in anhydrous ether, is added

dropwise to the cooled Grignard solution with vigorous stirring. This reaction is highly

exothermic and should be carefully controlled.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12793677/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-thermodynamic-stability-of-dithioformic-acid
https://pubmed.ncbi.nlm.nih.gov/29266463/
https://en.wikipedia.org/wiki/Dithiocarboxylic_acid
https://en.wikipedia.org/wiki/Dithiocarboxylic_acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC10649591/
https://www.benchchem.com/product/b12793677/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-thermodynamic-stability-of-dithioformic-acid
https://www.benchchem.com/product/b12793677/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-thermodynamic-stability-of-dithioformic-acid
https://www.benchchem.com/product/b12793677/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-thermodynamic-stability-of-dithioformic-acid
https://www.benchchem.com/product/b12793677/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-thermodynamic-stability-of-dithioformic-acid
https://www.benchchem.com/product/b12793677/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-thermodynamic-stability-of-dithioformic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12793677?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formation of Dithiocarboxylate Salt: The reaction yields the magnesium salt of the

dithiocarboxylic acid.

Acidification: The reaction mixture is poured onto a mixture of crushed ice and a strong acid

(e.g., hydrochloric acid) to protonate the dithiocarboxylate salt, yielding the free dithioformic
acid.

Extraction and Isolation: Due to its instability, immediate extraction into an organic solvent at

low temperatures would be necessary, followed by characterization before significant

decomposition occurs.

Characterization of Unstable Species: Matrix Isolation
FTIR Spectroscopy
Matrix isolation is a powerful technique for studying highly reactive molecules. It involves

trapping the species of interest in a solid, inert matrix (e.g., solid argon) at very low

temperatures. This prevents intermolecular reactions and allows for spectroscopic

characterization.[8][9]

Experimental Workflow: Matrix Isolation FTIR Spectroscopy

Volatile Precursor
(e.g., from synthesis)

Gas-Phase Mixing

Inert Matrix Gas
(e.g., Argon)

Co-deposition onto
Cold Window (e.g., 10 K)

Solid Inert Matrix with
Isolated Dithioformic Acid FTIR Spectrometer

IR Beam Spectral Analysis and
Comparison with Theory

Click to download full resolution via product page

Caption: Workflow for matrix isolation FTIR spectroscopy.

Methodology:

Sample Preparation: A gaseous mixture of the volatile precursor to dithioformic acid (or the

acid itself if it can be volatilized without decomposition) and a large excess of an inert gas
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(e.g., argon) is prepared.

Deposition: The gas mixture is slowly deposited onto a cryogenic window (e.g., CsI or KBr)

cooled to a very low temperature (typically 10-20 K) within a high-vacuum chamber.

Matrix Formation: As the gas condenses, a solid, transparent matrix is formed, with the

dithioformic acid molecules isolated from each other.

FTIR Spectroscopy: An infrared spectrum of the matrix is recorded. The vibrational

frequencies of the isolated dithioformic acid can be observed and compared with

theoretical predictions from quantum chemical calculations to confirm its identity and

structure.

Decomposition Pathways
While specific experimental studies on the decomposition of dithioformic acid are not

available, plausible pathways can be proposed based on the known chemistry of related

compounds like formic acid and other thiocarboxylic acids.[10][11] The primary decomposition

routes are likely to involve decarboxylation and dehydration (or their thio-analogues).

Logical Relationship: Plausible Decomposition Pathways of Dithioformic Acid

Dithioformic Acid
(CH₂S₂)

Decarboxylation-like
Pathway

Dehydration-like
Pathway

H₂S + CS H₂ + CS₂
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Caption: Plausible decomposition pathways for dithioformic acid.

Decarboxylation-like Pathway: Analogous to the decarboxylation of some carboxylic acids,

dithioformic acid could potentially eliminate hydrogen sulfide (H₂S) to form carbon

monosulfide (CS).

Dehydration-like Pathway: Similar to the dehydration of formic acid to carbon monoxide and

water, dithioformic acid might decompose to carbon disulfide (CS₂) and hydrogen gas (H₂).

The relative importance of these pathways would depend on factors such as temperature,

pressure, and the presence of catalysts.

Conclusion
The thermodynamic stability of dithioformic acid is low, making its experimental investigation

challenging. High-level computational studies provide the most reliable quantitative data on its

thermodynamic properties, indicating a positive enthalpy of formation in the gas phase. The

synthesis of dithioformic acid can be conceptually approached through the reaction of a

formyl Grignard reagent equivalent with carbon disulfide, although its isolation would require

specialized techniques for handling unstable species, such as matrix isolation spectroscopy.

Plausible decomposition pathways include the elimination of hydrogen sulfide or the formation

of carbon disulfide and hydrogen. This guide provides a foundational understanding for

researchers and professionals working with dithiocarboxylic acids and other reactive sulfur-

containing molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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